Cas no 866155-95-5 (4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile)

• Product Name: 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile
• CAS No: 866155-95-5
• MF: C₁₂H₁₀ClN₃S
• MW: 263.745899677277
• MDL: MFCD05669809
• CID: 5225165
• Update Time: 2026-03-07

4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile

• MDL： MFCD05669809
• Inchi： 1S/C12H10ClN3S/c1-8-2-4-9(5-3-8)7-15-12-16-11(13)10(6-14)17-12/h2-5H,7H2,1H3,(H,15,16)
• InChI Key： QMRKMASNJZQATL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(Cl)N=C1NCC1=CC=C(C)C=C1

Additional information on 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile

4-Chloro-2-{[(4-Methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile (CAS No. 866155-95-5): An Overview

4-Chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile (CAS No. 866155-95-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and substituted amino and nitrile functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile is defined by its thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of the chloro substituent at the 4-position and the methylphenylmethylamino group at the 2-position imparts specific chemical and biological properties to the molecule. The nitrile group at the 5-position further enhances its reactivity and potential pharmacological effects.

Recent studies have highlighted the potential of 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound can inhibit viral replication by interfering with key viral enzymes, making it a promising candidate for the treatment of viral infections such as influenza and hepatitis.

In addition to its antiviral properties, 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile has also been investigated for its anticancer activities. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile have also been studied extensively. Its high oral bioavailability and favorable metabolic stability make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, its low toxicity profile in preclinical studies suggests that it may have a favorable safety margin when used in therapeutic settings.

In terms of synthesis, 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of an appropriate thioamide with an α-halo ketone or aldehyde, followed by cyclization to form the thiazole ring. The subsequent introduction of the amino and nitrile functionalities can be achieved through various substitution reactions.

The structural versatility of 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile allows for further modification to optimize its biological activity and pharmacological properties. For example, substituents at different positions on the thiazole ring can be varied to enhance binding affinity to specific targets or improve metabolic stability. This flexibility in chemical design makes it an attractive scaffold for drug discovery and development.

In conclusion, 4-chloro-2-{[(4-methylphenyl)methyl]amino}-1,3-thiazole-5-carbonitrile (CAS No. 866155-95-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.